Cas no 1955554-42-3 (1-(4-fluorophenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidine-4-thione)

• Product Name: 1-(4-fluorophenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidine-4-thione
• CAS No: 1955554-42-3
• MF: C₁₁H₇FN₄S
• MW: 246.263483285904
• MDL: MFCD26143681
• CID: 5457803
• PubChem ID: 135600410
• Update Time: 2025-10-31

1-(4-fluorophenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidine-4-thione Chemical and Physical Properties

Names and Identifiers

• AB00983327-01
• 924022-47-9
• 1955554-42-3
• F2135-0129
• 1-(4-fluorophenyl)-1H,2H,4H-pyrazolo[3,4-d]pyrimidine-4-thione
• 1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol
• STK640594
• EN300-25646
• 1-(4-fluorophenyl)-7H-pyrazolo[3,4-d]pyrimidine-4-thione
• Z220564244
• CS-0268332
• AKOS005176227
• AKOS022220376
• 1-(4-Fluorophenyl)-1,2-dihydro-4H-pyrazolo[3,4-d]pyrimidine-4-thione
• 1-(4-fluorophenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidine-4-thione

• MDL： MFCD26143681
• Inchi： 1S/C11H7FN4S/c12-7-1-3-8(4-2-7)16-10-9(5-15-16)11(17)14-6-13-10/h1-6,15H
• InChI Key： ALTFEISKVBBEDX-UHFFFAOYSA-N
• SMILES： C1=NC(=S)C2=CNN(C3=CC=C(F)C=C3)C2=N1

Computed Properties

• Exact Mass: 246.03754558g/mol
• Monoisotopic Mass: 246.03754558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.3Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 395.9±44.0 °C(Predicted)
• pka: 4.89±0.20(Predicted)

Additional information on 1-(4-fluorophenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidine-4-thione

Introduction to 1-(4-fluorophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidine-4-thione (CAS No. 1955554-42-3)

The compound 1-(4-fluorophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidine-4-thione (CAS No. 1955554-42-3) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel heterocyclic scaffolds with potential therapeutic applications. This molecule belongs to the pyrazolopyrimidine class, a structural motif that has garnered considerable attention due to its broad spectrum of biological activities and favorable pharmacokinetic properties.

At the core of its structure lies a fused pyrazole-pyrimidine system, which is further functionalized by a 4-fluorophenyl group and a thione moiety at the 4-position of the pyrimidine ring. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further derivatization and optimization. The fluorine atom, in particular, is a well-known pharmacophore that can modulate metabolic stability, binding affinity, and overall biological activity.

Recent studies have highlighted the importance of pyrazolopyrimidine derivatives in drug discovery. These compounds have been extensively explored for their potential as kinase inhibitors, particularly in targeting pathways involved in cancer and inflammation. The thione group in this molecule introduces a reactive site that can participate in various chemical transformations, enabling the synthesis of a diverse array of analogs with tailored biological profiles.

In the context of modern medicinal chemistry, the development of 1-(4-fluorophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidine-4-thione aligns with the growing trend toward rational drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can systematically explore the structure-activity relationships (SAR) of this scaffold. This approach has already led to several promising candidates that are being evaluated in preclinical studies.

One particularly intriguing aspect of this compound is its potential as an inhibitor of Janus kinases (JAKs), a family of enzymes implicated in various inflammatory and autoimmune diseases. JAK inhibitors have emerged as a key therapeutic strategy in conditions such as rheumatoid arthritis and psoriasis. The pyrazolopyrimidine core provides a suitable platform for developing molecules that can selectively target JAK enzymes while minimizing off-target effects.

The fluorophenyl substituent is also thought to enhance binding interactions with biological targets by influencing both hydrophobicity and electronic distribution. This feature is particularly valuable in designing molecules with improved solubility and bioavailability. Additionally, the thione group can undergo oxidation-reduction reactions, which may be exploited to develop prodrugs or activate specific cellular pathways.

From a synthetic perspective, 1-(4-fluorophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidine-4-thione can be accessed through multi-step organic transformations involving condensation reactions between halogenated pyrazoles and thiazole derivatives. The introduction of the fluorophenyl group typically requires halogenation followed by cross-coupling strategies such as Suzuki or Buchwald-Hartwig couplings. These synthetic routes are well-established and scalable, making it feasible to produce sufficient quantities for both research and commercial purposes.

The compound's potential extends beyond oncology; it has also shown promise in preclinical models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of pyrazolopyrimidine derivatives to modulate neurotransmitter receptor activity has been increasingly recognized as a viable therapeutic strategy. The unique combination of substituents in this molecule may confer selectivity for specific receptor subtypes while minimizing side effects associated with broader pharmacological intervention.

In conclusion,1-(4-fluorophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidine-4-thione represents a versatile scaffold with significant untapped potential across multiple therapeutic areas. Its structural features—particularly the fluorophenyl group and the thione moiety—make it an attractive candidate for further exploration by medicinal chemists and biologists alike. As research continues to uncover new biological targets and mechanisms, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.